Cas no 2175508-12-8 (N-[[Tetrahydro-3-(4-morpholinyl)-3-thienyl]methyl]-2-propenamide)

• Product Name: N-[[Tetrahydro-3-(4-morpholinyl)-3-thienyl]methyl]-2-propenamide
• CAS No: 2175508-12-8
• MF: C₁₂H₂₀N₂O₂S
• MW: 256.364401817322
• CID: 5413222
• PubChem ID: 132326856
• Update Time: 2025-06-15

N-[[Tetrahydro-3-(4-morpholinyl)-3-thienyl]methyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 2175508-12-8
• Z3488530676
• EN300-6688982
• N-{[3-(morpholin-4-yl)thiolan-3-yl]methyl}prop-2-enamide
• N-[[Tetrahydro-3-(4-morpholinyl)-3-thienyl]methyl]-2-propenamide

• Inchi： 1S/C12H20N2O2S/c1-2-11(15)13-9-12(3-8-17-10-12)14-4-6-16-7-5-14/h2H,1,3-10H2,(H,13,15)
• InChI Key： NHQFDEHUILXRIW-UHFFFAOYSA-N
• SMILES： C(NCC1(N2CCOCC2)CCSC1)(=O)C=C

Computed Properties

• Exact Mass: 256.12454906g/mol
• Monoisotopic Mass: 256.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.162±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 450.9±45.0 °C(Predicted)
• pka: 14.68±0.46(Predicted)

Additional information on N-[[Tetrahydro-3-(4-morpholinyl)-3-thienyl]methyl]-2-propenamide

Research Briefing on N-[[Tetrahydro-3-(4-morpholinyl)-3-thienyl]methyl]-2-propenamide (CAS: 2175508-12-8)

In recent years, the compound N-[[Tetrahydro-3-(4-morpholinyl)-3-thienyl]methyl]-2-propenamide (CAS: 2175508-12-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of N-[[Tetrahydro-3-(4-morpholinyl)-3-thienyl]methyl]-2-propenamide involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic pathway to improve yield and purity, which is critical for its application in drug development. The compound's structure, which includes a tetrahydrothiophene ring and a morpholine moiety, is believed to contribute to its unique pharmacological properties.

In vitro and in vivo studies have demonstrated that N-[[Tetrahydro-3-(4-morpholinyl)-3-thienyl]methyl]-2-propenamide exhibits notable activity against specific biological targets. For instance, research has highlighted its potential as a modulator of certain enzymatic pathways, which could be leveraged in the treatment of metabolic disorders. Additionally, preliminary data suggest that the compound may have anti-inflammatory and neuroprotective effects, making it a candidate for further investigation in neurodegenerative diseases.

One of the most compelling aspects of this compound is its selectivity and low toxicity profile, as evidenced by recent toxicological studies. These properties are particularly important for its development as a therapeutic agent. Researchers are currently exploring its mechanism of action at the molecular level, with the aim of identifying specific biomarkers that could predict its efficacy in clinical settings.

Despite these promising findings, challenges remain in the development of N-[[Tetrahydro-3-(4-morpholinyl)-3-thienyl]methyl]-2-propenamide. For example, its pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Ongoing research is focused on addressing these issues through structural modifications and formulation strategies.

In conclusion, N-[[Tetrahydro-3-(4-morpholinyl)-3-thienyl]methyl]-2-propenamide represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural and pharmacological properties warrant continued investigation, with the potential to yield novel therapeutics for a range of diseases. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.